Cas no 1060801-59-3 (2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one)

2,2,2-Trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one is a fluorinated ketone derivative featuring a trifluoromethyl group and a 3-methylpyridin-4-yl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its unique electronic and steric properties imparted by the trifluoromethyl group, which can enhance metabolic stability and binding affinity. The pyridine moiety further contributes to its potential as a versatile intermediate in heterocyclic synthesis. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s reactivity allows for further functionalization, enabling tailored modifications for targeted research applications.

2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one structure

1060801-59-3 structure

Product Name:2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one

CAS No:1060801-59-3

MF:C₈H₆F₃NO

MW:189.13455247879

MDL:MFCD13188991

CID:2623903

PubChem ID:72212064

Update Time:2025-06-29

2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one
- 2,2,2-Trifluoro-1-(3-methylpyridin-4-yl)ethanone
- 2,2,2-TRIFLUORO-1-(3-METHYL-PYRIDIN-4-YL)-ETHANONE
- EN300-1932730
- AB67517
- 1060801-59-3
- MDL： MFCD13188991
- Inchi： 1S/C8H6F3NO/c1-5-4-12-3-2-6(5)7(13)8(9,10)11/h2-4H,1H3
- InChI Key： BCBBTFPRUGZIAA-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CN=CC=1C)=O)(F)F

Computed Properties

Exact Mass: 189.04014830Da
Monoisotopic Mass: 189.04014830Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 30Å²

2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029187436-1g	2,2,2-Trifluoro-1-(3-methylpyridin-4-yl)ethanone	1060801-59-3	95%	1g	$812.67	2023-09-04
Alichem	A029187436-5g	2,2,2-Trifluoro-1-(3-methylpyridin-4-yl)ethanone	1060801-59-3	95%	5g	$2144.67	2023-09-04
Enamine	EN300-1932730-1g	2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one	1060801-59-3		1g	$986.0	2023-09-17
Enamine	EN300-1932730-5g	2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one	1060801-59-3		5g	$2858.0	2023-09-17
Enamine	EN300-1932730-10g	2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one	1060801-59-3		10g	$4236.0	2023-09-17
Enamine	EN300-1932730-0.05g	2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one	1060801-59-3		0.05g	$827.0	2023-09-17
Enamine	EN300-1932730-0.1g	2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one	1060801-59-3		0.1g	$867.0	2023-09-17
Enamine	EN300-1932730-0.25g	2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one	1060801-59-3		0.25g	$906.0	2023-09-17
Enamine	EN300-1932730-0.5g	2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one	1060801-59-3		0.5g	$946.0	2023-09-17
Enamine	EN300-1932730-1.0g	2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one	1060801-59-3		1g	$1070.0	2023-05-26